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Compound of Interest

Compound Name: Boc-Asp(OtBu)-ONp

Cat. No.: B558375 Get Quote

Technical Guide: Boc-Asp(OtBu)-ONp
This guide provides an in-depth overview of N-α-tert-Butoxycarbonyl-L-aspartic acid β-tert-

butyl-p-nitrophenyl ester, commonly abbreviated as Boc-Asp(OtBu)-ONp, a key reagent in

peptide synthesis and drug development.

Physicochemical Properties
The fundamental physicochemical properties of Boc-Asp(OtBu)-ONp are summarized below.

Property Value Reference

CAS Number 29365-05-7 [1][2]

Molecular Weight 410.42 g/mol [1]

Molecular Formula C19H26N2O8 [1]

Application in Peptide Synthesis
Boc-Asp(OtBu)-ONp serves as a crucial building block in solid-phase peptide synthesis

(SPPS), specifically for the introduction of a protected aspartic acid residue into a peptide

sequence. The Boc (tert-butoxycarbonyl) group protects the α-amino group, while the OtBu

(tert-butyl) group protects the side-chain carboxyl group. The ONp (p-nitrophenyl) ester is an
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activated ester that facilitates the coupling reaction with the free amino group of the growing

peptide chain.

A generalized workflow for the incorporation of Boc-Asp(OtBu)-ONp in Boc-SPPS is outlined

below. This process involves the deprotection of the N-terminal Boc group of the resin-bound

peptide, followed by the coupling of the activated amino acid.

Resin-Bound Peptide
(N-terminal Boc)

Boc Deprotection
(e.g., TFA in DCM)

1. Neutralization
(e.g., DIEA in DMF)

2. Coupling with
Boc-Asp(OtBu)-ONp

3. Washing4. Peptide Elongated by
one Asp(OtBu) Residue

5.
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Boc-SPPS cycle for incorporating Asp(OtBu).

Experimental Protocol: General Coupling Procedure
The following is a generalized experimental protocol for the coupling of Boc-Asp(OtBu)-ONp
in solid-phase peptide synthesis. Note that specific conditions such as reaction times and

equivalents of reagents may need to be optimized based on the specific peptide sequence and

resin.

Materials:

Peptide-resin with a free N-terminal amino group

Boc-Asp(OtBu)-ONp

Dimethylformamide (DMF), peptide synthesis grade

Dichloromethane (DCM), peptide synthesis grade

Trifluoroacetic acid (TFA)

N,N-Diisopropylethylamine (DIEA)

Procedure:
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Resin Swelling: The peptide-resin is swelled in DMF for 30 minutes.

Boc Deprotection: The N-terminal Boc protecting group is removed by treating the resin with

a solution of 25-50% TFA in DCM for 30 minutes.

Washing: The resin is washed sequentially with DCM, isopropanol, and DMF to remove

residual TFA and byproducts.

Neutralization: The resin is neutralized with a solution of 5-10% DIEA in DMF to free the N-

terminal amine.

Coupling: A solution of Boc-Asp(OtBu)-ONp (typically 2-4 equivalents relative to the resin

substitution) in DMF is added to the resin. The reaction is allowed to proceed for 2-12 hours.

The progress of the coupling reaction can be monitored using a qualitative ninhydrin test.

Washing: Upon completion of the coupling reaction, the resin is washed thoroughly with DMF

and DCM to remove excess reagents and byproducts.

The cycle of deprotection and coupling is repeated for the subsequent amino acids in the

desired peptide sequence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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